amino}propanoic acid CAS No. 1953158-41-2](/img/no-structure.png)
3-{[(tert-butoxy)carbonyl](3-hydroxypropyl)amino}propanoic acid
Overview
Description
The tert-butoxycarbonyl (Boc) group is a protecting group used in organic synthesis . It can be added to amines under aqueous conditions using di-tert-butyl dicarbonate in the presence of a base such as sodium hydroxide .
Synthesis Analysis
The Boc group can be added to amines under aqueous conditions using di-tert-butyl dicarbonate in the presence of a base such as sodium hydroxide . Protection of amines can also be accomplished in acetonitrile solution using 4-dimethylaminopyridine (DMAP) as the base .Molecular Structure Analysis
The molecular structure of a compound with a Boc group would include a carbonyl group (C=O) attached to an oxygen atom, which is in turn attached to a tert-butyl group (C(CH3)3) .Chemical Reactions Analysis
The Boc group can be removed from amino acids with strong acids such as trifluoroacetic acid in dichloromethane, or with HCl in methanol . A complication may be the tendency of the t-butyl cation intermediate to alkylate other nucleophiles; scavengers such as anisole or thioanisole may be used .Physical And Chemical Properties Analysis
The physical and chemical properties of a compound with a Boc group would depend on the specific compound. For example, a related compound, 3-{[(tert-butoxy)carbonyl]amino}-3-(4-methoxyphenyl)propanoic acid, has a molecular weight of 295.34 and a melting point of 162 - 164 degrees Celsius .Mechanism of Action
Safety and Hazards
Future Directions
properties
| { "Design of the Synthesis Pathway": "The synthesis pathway for 3-{[(tert-butoxy)carbonyl](3-hydroxypropyl)amino}propanoic acid involves the protection of the hydroxyl group on the 3-hydroxypropylamine with tert-butoxycarbonyl (Boc) group, followed by the reaction of the protected amine with propanoic acid. The Boc group is then removed to yield the final product.", "Starting Materials": [ "3-hydroxypropylamine", "tert-butyl chloroformate", "propanoic acid", "diisopropylethylamine", "dichloromethane", "sodium bicarbonate", "water" ], "Reaction": [ "Step 1: Protection of 3-hydroxypropylamine with tert-butyl chloroformate in the presence of diisopropylethylamine and dichloromethane to yield Boc-protected amine.", "Step 2: Reaction of Boc-protected amine with propanoic acid in the presence of diisopropylethylamine and dichloromethane to yield the protected product.", "Step 3: Deprotection of the Boc group using sodium bicarbonate and water to yield the final product, 3-{[(tert-butoxy)carbonyl](3-hydroxypropyl)amino}propanoic acid." ] } | |
CAS RN |
1953158-41-2 |
Molecular Formula |
C11H21NO5 |
Molecular Weight |
247.3 |
Purity |
95 |
Origin of Product |
United States |
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